3-ethoxy-N-{3-[(isobutylamino)carbonyl]phenyl}benzamide

• IUPAC Name: 3-[(3-ethoxybenzoyl)amino]-N-(2-methylpropyl)benzamide
• InChI: InChI=1S/C20H24N2O3/c1-4-25-18-10-6-8-16(12-18)20(24)22-17-9-5-7-15(11-17)19(23)21-13-14(2)3/h5-12,14H,4,13H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key: UTOVVAYWQXRNIL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=CC=CC(=C2)C(=O)NCC(C)C
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

3-ethoxy-N-{3-[(isobutylamino)carbonyl]phenyl}benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound is also known as IBOP or N-(3-((isobutylamino)carbonyl)phenyl)-3-ethoxybenzamide.

Mechanism of Action

The mechanism of action of 3-ethoxy-N-{3-[(isobutylamino)carbonyl]phenyl}benzamide involves its binding to the ERα. The compound has been found to bind to the ERα with high affinity, leading to the activation of the receptor. The activation of ERα results in the modulation of gene expression, leading to the antinociceptive and anti-inflammatory effects observed with the compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include its antinociceptive and anti-inflammatory effects. The compound has been found to reduce pain and inflammation in animal models, making it a potential candidate for the treatment of pain and inflammation. The compound has also been found to exhibit estrogenic effects, making it a potential candidate for the development of ERα-targeted therapies.

Advantages and Limitations for Lab Experiments

The advantages of 3-ethoxy-N-{3-[(isobutylamino)carbonyl]phenyl}benzamide for lab experiments include its high affinity for the ERα, making it a potential candidate for the development of ERα-targeted therapies. The compound is also relatively easy to synthesize, making it readily available for research purposes. However, the compound has some limitations, including its potential toxicity and limited solubility in water.

Future Directions

For research on 3-ethoxy-N-{3-[(isobutylamino)carbonyl]phenyl}benzamide include its further study for its potential applications in the treatment of pain and inflammation. The compound could also be further studied for its potential applications in the diagnosis and treatment of breast cancer. Additionally, the compound could be further modified to improve its solubility and reduce its potential toxicity.

Synthesis Methods

The synthesis of 3-ethoxy-N-{3-[(isobutylamino)carbonyl]phenyl}benzamide involves the reaction of 3-ethoxybenzoic acid with isobutylamine and 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) in the presence of N-hydroxysuccinimide (NHS). The reaction results in the formation of N-(3-((isobutylamino)carbonyl)phenyl)-3-ethoxybenzamide, which is then treated with hydrochloric acid to obtain this compound.

Scientific Research Applications

3-ethoxy-N-{3-[(isobutylamino)carbonyl]phenyl}benzamide has been extensively studied for its potential applications in scientific research. The compound has been found to exhibit antinociceptive and anti-inflammatory effects, making it a potential candidate for the treatment of pain and inflammation. It has also been studied for its potential application as a diagnostic tool for the detection of breast cancer. The compound has been found to bind to the estrogen receptor alpha (ERα) with high affinity, making it a potential candidate for the development of ERα-targeted therapies.